4-Oxazolemethanamine hydrochloride
Overview
Description
4-Oxazolemethanamine hydrochloride is a chemical compound with the molecular formula C4H7ClN2O . It is used in scientific research and has unique properties that make it applicable in various studies.
Synthesis Analysis
The synthesis of oxazoline-based compounds, including 4-Oxazolemethanamine hydrochloride, has been a topic of interest in recent years . Various synthetic protocols have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes .
Molecular Structure Analysis
The molecular structure of 4-Oxazolemethanamine hydrochloride is represented by the formula C4H7ClN2O . The average mass of this compound is 134.564 Da .
Physical And Chemical Properties Analysis
4-Oxazolemethanamine hydrochloride is a solid at room temperature . The compound should be stored in an inert atmosphere at a temperature between 2-8°C .
Scientific Research Applications
Corrosion Inhibition
One significant application of 4-Oxazolemethanamine hydrochloride and its derivatives is in the field of corrosion inhibition. Studies have shown that certain derivatives, such as 3,5-bis(4-methyltiophenyl)-4H-1,2,4-triazole, are highly effective in preventing corrosion and dissolution of mild steel in hydrochloric acid solutions. These compounds act as mixed-type inhibitors and their efficiency can reach up to 99.6% under certain conditions. The adsorption of these derivatives on steel surfaces is consistent with the Langmuir isotherm model, indicating a strong and efficient interaction with the metal surface (Bentiss et al., 2007).
Coordination Chemistry and Catalysis
4-Oxazolemethanamine hydrochloride derivatives, especially oxazoline ligands, play a pivotal role in coordination chemistry. They are used as chiral auxiliaries in transition metal-catalyzed asymmetric syntheses. Their characteristics, such as versatility in ligand design and ease of synthesis, make them valuable for catalytic processes in organic chemistry. The structural characterization of these compounds in both solid state and solution has been extensively studied, revealing their potential in various chemical transformations (Gómez et al., 1999).
Synthesis of Heterocyclic Compounds
The derivatives of 4-Oxazolemethanamine hydrochloride are instrumental in the synthesis of various heterocyclic compounds. For instance, effective methods have been developed for synthesizing 1,3,5-trisubstituted 1,2,4-triazole derivatives, which are important in pharmaceutical and material sciences. These methods demonstrate the versatility of these derivatives in creating complex molecular structures with potential applications in drug development and material engineering (Wang et al., 2011).
Pharmaceutical and Biological Research
In pharmaceutical research, the oxazole ring, a structural motif of 4-Oxazolemethanamine hydrochloride derivatives, is frequently explored for its biological activities. Oxazole derivatives have been found to exhibit a wide range of biological activities, making them attractive targets for drug discovery. Their application spans across various therapeutic areas, including anticancer, antibacterial, and antifungal treatments. The structural versatility of these compounds allows for the exploration of new chemical entities with potential medical applications (Kakkar & Narasimhan, 2019).
Safety and Hazards
properties
IUPAC Name |
1,3-oxazol-4-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O.ClH/c5-1-4-2-7-3-6-4;/h2-3H,1,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFADDGJWYGIXSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CO1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672171 |
Source
|
| Record name | 1-(1,3-Oxazol-4-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1072806-60-0 |
Source
|
| Record name | 1-(1,3-Oxazol-4-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1,3-oxazol-4-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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